(4-(Pyrazin-2-yloxy)piperidin-1-yl)(2-((tetrahydrothiophen-3-yl)oxy)pyridin-4-yl)methanone

• IUPAC Name: (4-pyrazin-2-yloxypiperidin-1-yl)-[2-(thiolan-3-yloxy)pyridin-4-yl]methanone
• InChI: InChI=1S/C19H22N4O3S/c24-19(14-1-5-21-17(11-14)26-16-4-10-27-13-16)23-8-2-15(3-9-23)25-18-12-20-6-7-22-18/h1,5-7,11-12,15-16H,2-4,8-10,13H2
• InChI Key: YJOKZRYRDTZXDA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=NC=CN=C2)C(=O)C3=CC(=NC=C3)OC4CCSC4
• Molecular Formula: C19H22N4O3S
• Molecular Weight: 386.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound includes a pyrazine ring attached to a piperidine ring via an ether linkage, and a pyridine ring attached to a tetrahydrothiophene ring, also via an ether linkage.

Scientific Research Applications

Molecular Interaction Studies

• Research on the molecular interaction of related compounds, like N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide with the CB1 cannabinoid receptor, uses molecular orbital methods and 3D-quantitative structure-activity relationship models. Such studies help understand binding interactions with receptors, crucial for drug development (Shim et al., 2002).

Anticancer and Antimicrobial Applications

• Synthesis and molecular docking studies of novel heterocyclic compounds, including pyrazoline and oxazole derivatives, have shown potential as anticancer and antimicrobial agents. Such research aids in the development of new pharmaceutical treatments (Katariya et al., 2021).

Synthesis of Analogues

• Various analogues of compounds like cis-5-amino-6-oxo-2-piperidinemethanol have been synthesized and explored for their potential as SP antagonists. These studies contribute to the creation of new therapeutic agents (Rogiers et al., 2003).

Exploration of Structural Properties

• Syntheses involving similar compounds, such as the creation of 4,5,6,7-tetrahydro-4-oxoisoxazolo[2,3-a]pyridinium salts, provide insights into the structural properties and mechanisms of ring-opening reactions, which are fundamental in organic chemistry and drug synthesis (Jones & Phipps, 1976).

Antimicrobial Activity

• Research on compounds like 2,4-difluorophenyl (piperidin-4-yl)methanone oxime derivatives has shown antimicrobial activity against pathogenic bacterial and fungal strains, highlighting their potential use in treating infections (Mallesha & Mohana, 2014).

Future Directions

The compound and its related compounds could be further explored for their potential anti-tubercular activity. The molecular interactions of the derivatised conjugates in docking studies reveal their suitability for further development.